2-Methyl-5-phenyl-1,3-thiazol-4-amine

• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol
• IUPAC Name: 2-methyl-5-phenyl-1,3-thiazol-4-amine
• InChI: InChI=1S/C10H10N2S/c1-7-12-10(11)9(13-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3
• InChI Key: HGQCFPLZGCHBBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C2=CC=CC=C2)N

Description

2-Methyl-5-phenyl-1,3-thiazol-4-amine is a heterocyclic compound featuring a thiazole core substituted with a methyl group at position 2 and a phenyl group at position 3. The thiazole ring, comprising nitrogen and sulfur atoms, contributes to its electronic and steric properties, making it relevant in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-phenyl-1,3-thiazol-4-amine typically involves the cyclization of appropriate precursors. One common method includes the reaction of phenylacetylene with N-bromosuccinimide and thiourea in an aqueous medium . This reaction proceeds under mild conditions and yields the desired thiazole derivative in good yield.

Industrial Production Methods

Industrial production methods for 2-Methyl-5-phenyl-1,3-thiazol-4-amine often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-phenyl-1,3-thiazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the C-2 and C-5 positions of the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazoles, and various substituted thiazole derivatives .

Scientific Research Applications

While specific applications of "2-Methyl-5-phenyl-1,3-thiazol-4-amine" are not detailed in the provided search results, the search results do offer information on related compounds and their applications, which can provide insight.

Here's what can be gathered from the search results:

Thiazole and its Derivatives: Research and Applications

• Antimicrobial Activity: Research indicates that thiazole derivatives exhibit antimicrobial properties . A study explored the antimicrobial activity of a thiazole-pyrazole compound against Staphylococcus aureus, Bacillus subtilis, Esherichia coli, Pseudomonas aeruginosa, Candida albicans, and Aspergillus Niger .
• Applications in Fatty Acid Synthesis: Some thiazole compounds catalyze reactions in unsaturated fatty acid synthesis .
• Building Blocks for Heterocyclic Azodyes: Thiazole amines can be used in the synthesis of heterocyclic azodyes . Azo dyes have various applications in textile dyeing, printing, and other industrial applications.
• Related Compounds: Search results also mention related compounds such as "4-Methyl-5-phenyl-1,3-thiazol-2-amine" and "N-(3-phenyl-allyl-)(5-phenyl-[1,3,4] thiadiazol-2-yl) amine" . While not the exact compound queried, these compounds share structural similarities and may have overlapping applications.

Mechanism of Action

The mechanism of action of 2-Methyl-5-phenyl-1,3-thiazol-4-amine involves its interaction with various molecular targets and pathways. The compound can bind to DNA and proteins, affecting their function and leading to cellular effects such as apoptosis (programmed cell death) and inhibition of cell proliferation . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Data Tables for Key Comparisons

Compound Name	Molecular Formula	Substituents (Position)	Key Properties/Applications	Reference
2-Methyl-5-phenyl-1,3-thiazol-4-amine	C₁₀H₁₀N₂S	CH₃ (C2), Ph (C5)	Potential corrosion inhibitor, drug scaffold	-
5-Methyl-4-phenyl-1,3-thiazol-2-amine	C₁₀H₁₀N₂S	CH₃ (C5), Ph (C4)	Structural isomer with altered π-stacking
5-Bromo-1,3-thiazol-4-amine	C₃H₃BrN₂S	Br (C5)	Halogen bonding potential
4-Methyl-5-nitro-1,3-thiazol-2-amine	C₄H₅N₃O₂S	NO₂ (C5), CH₃ (C4)	High stability under acidic conditions
2-(3-Chlorophenyl)-1,3-thiazol-4-amine	C₉H₈ClN₂S	Cl (Ph-meta)	Enhanced solubility (dihydrochloride salt)

Biological Activity

2-Methyl-5-phenyl-1,3-thiazol-4-amine is a thiazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. Thiazole compounds are known for their potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of 2-Methyl-5-phenyl-1,3-thiazol-4-amine through various studies and data.

The molecular formula of 2-Methyl-5-phenyl-1,3-thiazol-4-amine is $C_{10}H_{10}N_2S$ with a molecular weight of 194.26 g/mol. The structure features a thiazole ring substituted with a methyl and a phenyl group, which contributes to its biological activity.

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. A study highlighted that compounds similar to 2-Methyl-5-phenyl-1,3-thiazol-4-amine showed effective antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.7 to 15.62 μg/mL, demonstrating their potential as antibacterial agents .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	MIC (μg/mL)	Target Bacteria
2-Methyl-5-phenyl-1,3-thiazol-4-amine	TBD	S. aureus, E. coli
Compound A	0.7	S. aureus
Compound B	6.25	E. coli

Anticancer Activity

The anticancer potential of thiazole derivatives has been widely studied. In particular, a related compound demonstrated moderate antiproliferative activity against human cancer cell lines with IC50 values ranging from 0.36 to 0.86 μM . The mechanism of action is believed to involve the inhibition of tubulin polymerization, disrupting microtubule dynamics essential for cell division.

Case Study: Tubulin Inhibition
In a study focusing on N-(2,4-dimethoxyphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine (a related compound), it was found to bind to the colchicine binding site on tubulin, leading to cell cycle arrest at the G2/M phase in cancer cells . This suggests that 2-Methyl-5-phenyl-1,3-thiazol-4-amine may exhibit similar mechanisms worthy of further investigation.

Structure–Activity Relationship (SAR)

The biological activity of thiazole derivatives is influenced by their structural features. For instance:

• Electron-withdrawing groups at specific positions enhance antimicrobial activity.
• Hydrophobic moieties increase lipophilicity and improve drug-like properties.